[(4-Cyclopropyloct-1-yn-4-yl)oxy](trimethyl)silane

• CAS No.: 65989-35-7
• Molecular Formula: C14H26OSi
• Molecular Weight: 238.44 g/mol
• IUPAC Name: 4-cyclopropyloct-1-yn-4-yloxy(trimethyl)silane
• InChI: InChI=1S/C14H26OSi/c1-6-8-12-14(11-7-2,13-9-10-13)15-16(3,4)5/h2,13H,6,8-12H2,1,3-5H3
• InChI Key: RSEDGLHKLZFXOW-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC#C)(C1CC1)O[Si](C)(C)C

Description

[(4-Cyclopropyloct-1-yn-4-yl)oxy](trimethyl)silane is a useful research compound. Its molecular formula is C14H26OSi and its molecular weight is 238.44 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a stirred solution of 27.8 g. of 4-cyclopropyl-4-hydroxy-1-octyne (Example 9) and 33.3 g. of imidazole in 130 ml of dimethylformamide at 5° C. is added 24 ml. of chlorotrimethylsilane during 5 minutes. The solution is stirred at ambient temperature for 17 hours and then partitioned with 600 ml of hexane and 250 ml of ice-water. The hexane phase is separated and washed successively with water and brine. The solution is dried over magnesium sulfate and evaporated to give a liquid, p.m.r. spectrum (C D Cl3): δ0.12 (singlet, trimethylsiloxy group), 2.02 (triplet, HC≡C), and 2.45 (doublet, C≡CH2).

Synthesis routes and methods II

Procedure details